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Compound of Interest

Compound Name: 2,3-Dichloroanisole

Cat. No.: B143163

Essential Safety and Handling Guide for 2,3-
Dichloroanisole

This guide provides critical safety protocols and logistical information for the handling and
disposal of 2,3-Dichloroanisole, tailored for research, scientific, and drug development
professionals. Adherence to these procedures is essential for ensuring laboratory safety and
operational integrity.

Chemical Identifier:

Name: 2,3-Dichloroanisole

Synonyms: 1,2-Dichloro-3-methoxybenzene

CAS No: 1984-59-4

Molecular Formula: C7HeCl20

Hazard Identification and Classification

2,3-Dichloroanisole is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:
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e H302: Harmful if swallowed.[1][2]

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H332: Harmful if inhaled.[1][2]

e H335: May cause respiratory irritation.[1][2]

Hazard Classification Category
Acute Oral Toxicity Category 4
Acute Inhalation Toxicity Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Irritation Category 2

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,3-Dichloroanisole

to minimize exposure and ensure personal safety.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[3]

Protects against splashes and
dust particles causing serious

eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) and a
lab coat.[3][4]

Prevents skin irritation and

absorption.[1]

Respiratory Protection

NIOSH-approved dust

respirator.[3]

Required when handling the
solid form to prevent inhalation
of harmful dust.[1]
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Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3]

o Ensure safety showers and eyewash stations are readily accessible.[3]

e Remove all sources of ignition and incompatible materials from the handling area.
2. Handling the Chemical:

o Don the appropriate PPE before handling the substance.

» Avoid breathing dust or vapors.[1]

» Weigh and transfer the chemical carefully to prevent dust generation.

e Wash hands thoroughly with soap and water after handling.[1]

3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]

Keep away from strong oxidizing agents.[1]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

immediate medical attention.[1]

Wash off immediately with plenty of soap and
Skin Contact water while removing all contaminated clothing.

Seek medical attention.[1]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[1]

) Clean mouth with water and seek immediate
Ingestion i i . N
medical attention. Do not induce vomiting.[1]

Disposal Plan

All waste materials contaminated with 2,3-Dichloroanisole must be treated as hazardous
waste.

[EEN

. Waste Collection:

Collect waste in a designated, labeled, and sealed container.

Do not mix with other waste streams unless compatible.

N

. Disposal:

Dispose of the contents and container to an approved waste disposal plant.[1]

Follow all local, regional, and national regulations for hazardous waste disposal.[5]

Experimental Workflow for Handling 2,3-
Dichloroanisole
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Workflow for Safe Handling of 2,3-Dichloroanisole
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Caption: Safe handling workflow for 2,3-Dichloroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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